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Compound of Interest

Compound Name: Diethyltoluenediamine

Cat. No.: B1605086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyltoluenediamine (DETDA) is a sterically hindered aromatic diamine, primarily utilized as

a highly effective chain extender for polyurethane elastomers and a curing agent for epoxy

resins. Commercially, DETDA is typically a mixture of two main isomers: 3,5-diethyltoluene-2,4-

diamine (approximately 75.5-81.0%) and 3,5-diethyltoluene-2,6-diamine (approximately 18.0-

20.0%).[1] Its liquid form, low viscosity, and rapid reaction speed with isocyanates make it

particularly suitable for Reaction Injection Molding (RIM) and Spray Polyurea Elastomer

(SPUA) applications.[2][3] Understanding its physicochemical properties is paramount for

optimizing reaction conditions, ensuring product performance, and maintaining safe handling

protocols.

Core Physicochemical Properties
The key physicochemical parameters of Diethyltoluenediamine are summarized in the table

below. These values are critical for predicting the compound's behavior in various chemical and

physical systems.
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Property Value Units Reference(s)

Identification

CAS Number 68479-98-1 - [4]

Molecular Formula C₁₁H₁₈N₂ - [5]

Molecular Weight 178.27 - 178.28 g/mol [1][3][4][6]

Physical Properties

Appearance
Light yellow to amber

transparent liquid
- [2][3][4]

Boiling Point 301.4 - 310 °C [4][6][7]

Density 1.013 - 1.022 g/cm³ at 20°C [1][2][6][8]

Pour Point / Freezing

Point
-9 °C [1][3][6]

Flash Point >135 - 161.1 °C [1][2][4][6]

Vapor Pressure

0.00106 mmHg at

25°C; 1.33 kPa at

165°C

mmHg; kPa [6]

Viscosity
280-290 (±10) at

20°C; 155 at 25°C
mPa·s (cP) [1][3][6]

Refractive Index 1.581 - [4]

Solubility

Water Solubility

Slightly soluble; ~1%

at 20°C; 23 g/L at

30°C

%; g/L [6][9][10][11]

Organic Solvent

Solubility

Soluble in alcohol,

ether, acetone,

toluene

- [1][6]

Chemical Properties
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pKa 4.6 at 20°C [11]

Amine Value 620 - 635 mgKOH/g [2][4]

Experimental Protocols
The accurate determination of physicochemical properties requires standardized experimental

methodologies. While specific internal testing protocols for commercial DETDA are proprietary,

the following outlines standard methods applicable for determining the key parameters of

aromatic amines.

Determination of Boiling Point
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology (Distillation Method - ASTM D1078):

A specified volume of the DETDA sample is placed in a distillation flask connected to a

condenser and a calibrated thermometer.

The flask is heated at a controlled rate.

The temperature is recorded when the first drop of condensate falls from the condenser

(initial boiling point) and throughout the distillation range.

Since boiling point is pressure-dependent, the atmospheric pressure is recorded, and the

observed boiling point is corrected to standard pressure (760 mmHg).

Determination of Density
Principle: Density is the mass of a substance per unit volume.

Methodology (Oscillating U-tube Method - ASTM D4052):

A digital density meter with a U-shaped oscillating tube is calibrated using air and a

reference standard (e.g., pure water).
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The DETDA sample is introduced into the thermostatted U-tube, ensuring no air bubbles

are present.

The instrument measures the oscillation period of the tube filled with the sample, which is

directly related to the sample's density.

The density is displayed digitally, typically at a specified temperature like 20°C.

Determination of Viscosity
Principle: Viscosity measures a fluid's resistance to flow.

Methodology (Rotational Viscometer - ASTM D2196):

A spindle of appropriate geometry is attached to a rotational viscometer.

The DETDA sample is placed in a container, and the temperature is stabilized (e.g., at

20°C or 25°C) using a water bath.

The spindle is immersed in the liquid and rotated at a known speed.

The instrument measures the torque required to rotate the spindle, which is proportional to

the viscosity of the fluid. The result is typically reported in centipoise (cP) or mPa·s.

Determination of pKa
Principle: The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of

a solution. For an amine, it reflects its basicity.

Methodology (Potentiometric Titration):

A precise amount of DETDA is dissolved in a suitable solvent (e.g., a water/alcohol

mixture).[12]

The solution is placed in a thermostatted vessel, and a calibrated pH electrode is

immersed in it.[12]
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A standardized solution of a strong acid (e.g., 0.1 M HCl) is added in small, precise

increments using a burette.[12]

The pH of the solution is recorded after each addition of titrant.

A titration curve (pH vs. volume of titrant) is plotted. The pKa corresponds to the pH at the

half-equivalence point, where 50% of the amine has been protonated.[12]

Visualizations: Workflows and Logical Relationships
Physicochemical Characterization Workflow
The following diagram illustrates a standard workflow for the physicochemical profiling of an

industrial chemical like Diethyltoluenediamine.
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Phase 1: Initial Assessment

Phase 2: Core Property Measurement

Phase 3: Chemical & Safety Properties

Phase 4: Data Compilation
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Caption: Workflow for Physicochemical Profiling of DETDA.
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Relationship Between Properties and Applications
This diagram illustrates how the key physicochemical properties of DETDA directly inform its

primary industrial applications.

Key Physicochemical Properties

Primary Applications

Resulting Characteristics

Liquid at Room Temp

Easy Handling & Processing

Low ViscosityHigh Reactivity
(Aromatic Diamine)

Rapid Cure & Short Demold Times

Fast reaction with
isocyanates

Steric Hindrance
(Ethyl Groups)

Controlled (not instantaneous) Pot Life

Moderates reactivity
vs. unhindered amines

Reaction Injection Molding (RIM)Spray Polyurea Elastomers (SPUA) Epoxy Resin CuringPolyurethane Coatings

Click to download full resolution via product page

Caption: How DETDA's properties determine its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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Contact
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